Cas no 140908-88-9 (4-Hydroxy-2-methyl-8-trifluoromethylquinoline)

• Product Name: 4-Hydroxy-2-methyl-8-trifluoromethylquinoline
• CAS No: 140908-88-9
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD00100260
• CID: 101953
• PubChem ID: 329773344
• Update Time: 2025-06-08

4-Hydroxy-2-methyl-8-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(methylamino)-2-(3-methylbenzyl)propanoate
• 2-methyl-8-(trifluoromethyl)-1H-quinolin-4-one
• 2-METHYL-8-TRIFLUOROMETHYLQUINOLIN-4(1H)-ONE
• 4-Hydroxy-2-methyl-8-(trifluoromethyl)quinoline
• 4-Quinolinol,2-methyl-8-(trifluoromethyl)-
• 2-Methyl-8-trifluoromethyl-quinolin-4-ol
• 2-METHYL-8-TRIFLUOROMETHYLQUINOLIN-4-OL
• 4-HYDROXY-2-METHYL-8-TRIFLUOROMETHYLQUINOLINE
• AKOS002337270
• MFCD00100260
• 8-(TRIFLUOROMETHYL)-2-METHYLQUINOLIN-4-OL
• 949507-78-2
• 2-Methyl-8-trifluoromethyl-4[1H]quinolone
• 2-methyl-8-(trifluoromethyl)quinolin-4-ol
• 140908-88-9
• SCHEMBL9494183
• A807703
• AB03390
• 2-Methyl-8-(trifluoromethyl)quinolin-4(1H)-one
• 4-Hydroxy-2-methyl-8-trifluoromethylquinoline, AldrichCPR
• DTXSID40346777
• BB 0237776
• 4-Quinolinol, 2-methyl-8-(trifluoromethyl)-
• 2-Methyl-8-(trifluoromethyl)-4(1H)-quinolinone #
• 4-Hydroxy-2-methyl-8-trifluoromethylquinoline

• MDL： MFCD00100260
• Inchi： 1S/C11H8F3NO/c1-6-5-9(16)7-3-2-4-8(10(7)15-6)11(12,13)14/h2-5H,1H3,(H,15,16)
• InChI Key： OTMHQQLVOKHQTM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C(C=C(C)NC=21)=O)(F)F

Computed Properties

• Exact Mass: 227.05600
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 2.8

Experimental Properties

• Density: 1.308
• Boiling Point: 281.2°Cat760mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.501
• PSA: 33.12000
• LogP: 3.26760

4-Hydroxy-2-methyl-8-trifluoromethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Hydroxy-2-methyl-8-trifluoromethylquinoline

Comprehensive Overview of 4-Hydroxy-2-methyl-8-trifluoromethylquinoline (CAS No. 140908-88-9)

4-Hydroxy-2-methyl-8-trifluoromethylquinoline (CAS No. 140908-88-9) is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and hydroxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines the aromatic stability of quinoline with the electron-withdrawing properties of the trifluoromethyl group, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-Hydroxy-2-methyl-8-trifluoromethylquinoline has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for designing novel antimicrobial agents and anti-inflammatory drugs. The compound's CAS No. 140908-88-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its trifluoromethylquinoline scaffold is explored for applications in organic electronics and catalysis, aligning with the growing focus on sustainable chemistry.

The synthesis of 4-Hydroxy-2-methyl-8-trifluoromethylquinoline typically involves multi-step reactions, including cyclization and functional group modification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for its use in preclinical studies. Industry professionals often inquire about its solubility and stability under various conditions, highlighting its practical challenges. Recent publications have also investigated its potential as a fluorescence probe, leveraging the quinoline core for imaging applications.

From an SEO perspective, keywords such as "quinoline derivatives synthesis", "trifluoromethylquinoline applications", and "CAS 140908-88-9 supplier" are highly relevant. These terms cater to researchers seeking technical data or commercial sources. The compound’s association with drug development and green chemistry further enhances its online visibility, as these topics dominate scientific discourse. For instance, discussions on AI-driven molecular design often reference fluorinated scaffolds like this compound, bridging traditional chemistry with modern computational tools.

In conclusion, 4-Hydroxy-2-methyl-8-trifluoromethylquinoline (CAS No. 140908-88-9) represents a convergence of innovation and utility. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in contemporary research. As interest in sustainable synthesis and bioactive molecules grows, this compound is poised to remain a focal point in scientific and industrial communities.